N-(3,5-dimethoxyphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C20H17N3O3S/c1-25-14-10-13(11-15(12-14)26-2)22-19(24)18-17(23-8-3-4-9-23)16-6-5-7-21-20(16)27-18/h3-12H,1-2H3,(H,22,24)
• InChI Key: YSMQQGHHJOEEAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N4C=CC=C4)OC
• Molecular Formula: C20H17N3O3S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1923127-03-0

Description

N-(3,5-dimethoxyphenyl)-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C20H17N3O3S and its molecular weight is 379.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformations

• The compound has been used in the synthesis of various substituted 3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridines. Reactions of 2,5-dimethoxytetrahydrofuran with 3-aminothieno[2,3-b]pyridines afford these derivatives, with the reaction outcomes influenced by the substituent in position 2 of thieno[2,3-b]pyridine (Kaigorodova et al., 2004).

Reaction with Sodium Hypochlorite

• Oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides with bleach leads to the formation of dimeric pyrrolo[2′,3′:4,5]thieno[2,3-b]pyridines in moderate yields. This showcases an unusual and stereoselective one-pot approach to these dimeric structures (Stroganova et al., 2019).

Synthesis, Crystal Structure, and Hirshfeld Surface Analysis

• This compound has been synthesized and analyzed for its crystal structure using single crystal X-ray diffraction studies. The crystal and molecular structure stabilization is characterized by hydrogen bond interactions (Prabhuswamy et al., 2016).

Antianaphylactic Activity

• Various N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines and their esters have been synthesized and shown to possess antianaphylactic activity (Wagner et al., 1993).

Cyclizations of N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides

• The compound is involved in the synthesis of cyanoacetamides, leading to various heterocyclization products. It's also used in in silico analysis for biological activity evaluation (Chigorina et al., 2019).

Antimicrobial and Antitumor Activities

• The compound is integral in synthesizing novel heterocyclic compounds with demonstrated antimicrobial and antitumor activities. These compounds are applied in the medical field, such as in sterile fabric treatments (Khalifa et al., 2015).

Synthesis and Molecular Structure

• It serves as a building block for functionalized thieno[2,3-b]pyridines via multicomponent condensation reactions. The molecular structures of several derivatives have been studied using X-ray structural analysis (Dyachenko et al., 2019).

Pharmacological Activity

• Its derivatives have been synthesized and investigated for antidepressant and nootropic activities, demonstrating potential as central nervous system (CNS) active agents (Thomas et al., 2016).